Cas no 18719-27-2 (5-bromopent-2-yne)

5-Bromopent-2-yne is a brominated alkyne compound with the molecular formula C₅H₇Br. It features a terminal alkyne group and a bromine substituent, making it a versatile intermediate in organic synthesis. The compound is particularly useful in cross-coupling reactions, such as Sonogashira and Heck couplings, due to its reactive bromine and alkyne functionalities. Its structure allows for selective functionalization, enabling the construction of complex molecular frameworks. 5-Bromopent-2-yne is also employed in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. The compound's stability and reactivity under controlled conditions make it a valuable reagent in academic and industrial research applications. Proper handling and storage are recommended due to its potential sensitivity.
5-bromopent-2-yne structure
5-bromopent-2-yne structure
Product Name:5-bromopent-2-yne
CAS No:18719-27-2
MF:C5H7Br
MW:147.013080835342
CID:123160
PubChem ID:12476205
Update Time:2025-06-08

5-bromopent-2-yne Chemical and Physical Properties

Names and Identifiers

    • 2-Pentyne, 5-bromo-
    • 3-Pentynyl bromide
    • 5-bromopent-2-yne
    • 1-BROMO-3-PENTYNE
    • 1-bromopent-3-yne
    • 2-Pentyne,5-bromo
    • 3-Pentyn-1-yl bromide
    • 5-Bromo-2-pentyne
    • 5-bromo-pent-2-yne
    • 5-Brom-pent-2-in
    • 5-pentynyl bromide
    • Inchi： 1S/C5H7Br/c1-2-3-4-5-6/h4-5H2,1H3
    • InChI Key： XXTLMXOGRBXMQF-UHFFFAOYSA-N
    • SMILES： BrCCC#CC

Computed Properties

  • Exact Mass: 145.97300

Experimental Properties

  • PSA: 0.00000
  • LogP: 1.79470

5-bromopent-2-yne Customs Data

  • HS CODE：2903399090
  • Customs Data：

    China Customs Code:

    2903399090

    Overview:

    2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

5-bromopent-2-yne Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-129872-0.05g
5-bromopent-2-yne
 18719-27-2 95%
0.05g
 $179.0 2023-02-15
Enamine
EN300-129872-0.1g
5-bromopent-2-yne
 18719-27-2 95%
0.1g
 $268.0 2023-02-15
Enamine
EN300-129872-0.25g
5-bromopent-2-yne
 18719-27-2 95%
0.25g
 $383.0 2023-02-15
Enamine
EN300-129872-0.5g
5-bromopent-2-yne
 18719-27-2 95%
0.5g
 $601.0 2023-02-15
Enamine
EN300-129872-1.0g
5-bromopent-2-yne
 18719-27-2 95%
1g
 $0.0 2023-06-08
Enamine
EN300-129872-2.5g
5-bromopent-2-yne
 18719-27-2 95%
2.5g
 $1509.0 2023-02-15
Enamine
EN300-129872-5.0g
5-bromopent-2-yne
 18719-27-2 95%
5.0g
 $2235.0 2023-02-15
Enamine
EN300-129872-10.0g
5-bromopent-2-yne
 18719-27-2 95%
10.0g
 $3314.0 2023-02-15
TRC
B426025-10mg
5-bromopent-2-yne
 18719-27-2
10mg
 $ 50.00 2022-06-07
TRC
B426025-50mg
5-bromopent-2-yne
 18719-27-2
50mg
 $ 185.00 2022-06-07

5-bromopent-2-yne Related Literature

Related Categories

18719-27-2 (5-bromopent-2-yne) Related Products

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.